Cas no 1579939-34-6 (Ethidium-d5 Bromide)

• Product Name: Ethidium-d5 Bromide
• CAS No: 1579939-34-6
• MF: C₂₁H₂₀BrN₃
• MW: 399.338412284851
• CID: 4553629
• Update Time: 2025-06-08

Ethidium-d5 Bromide Chemical and Physical Properties

Names and Identifiers

• Ethidium-d5 Bromide

• Inchi： 1S/C21H19N3.BrH/c1-2-24-20-13-16(23)9-11-18(20)17-10-8-15(22)12-19(17)21(24)14-6-4-3-5-7-14;/h3-13,23H,2,22H2,1H3;1H/i1D3,2D2;
• InChI Key： ZMMJGEGLRURXTF-LUIAAVAXSA-N
• SMILES： C1C2C(=[N+](C([2H])([2H])C([2H])([2H])[2H])C(C3=CC=CC=C3)=C3C=2C=CC(N)=C3)C=C(N)C=1.[Br-]

Additional information on Ethidium-d5 Bromide

Research Brief on Ethidium-d5 Bromide (CAS: 1579939-34-6): Applications and Recent Advances

Ethidium-d5 Bromide (CAS: 1579939-34-6) is a deuterated analog of ethidium bromide, a well-known fluorescent dye widely used in molecular biology for nucleic acid staining. The incorporation of five deuterium atoms in the ethidium bromide structure enhances its stability and reduces metabolic degradation, making Ethidium-d5 Bromide a valuable tool in advanced research applications, particularly in mass spectrometry and quantitative analysis. This research brief aims to summarize the latest findings and applications of Ethidium-d5 Bromide, focusing on its role in modern chemical and biomedical research.

Recent studies have highlighted the utility of Ethidium-d5 Bromide as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantification of ethidium bromide and its metabolites. The deuterated form provides a reliable reference due to its nearly identical chemical properties to the non-deuterated counterpart, while its distinct mass allows for precise differentiation in mass spectrometric analysis. This application is particularly relevant in toxicology studies, where accurate quantification of ethidium bromide is critical for assessing its potential genotoxic effects.

In addition to its role as an internal standard, Ethidium-d5 Bromide has been employed in advanced imaging techniques. Researchers have utilized its fluorescent properties to study DNA intercalation dynamics in real-time, providing insights into the mechanisms of DNA damage and repair. A recent study published in the Journal of Chemical Biology demonstrated that Ethidium-d5 Bromide exhibits enhanced photostability compared to its non-deuterated counterpart, making it suitable for prolonged imaging sessions without significant signal degradation.

Another significant advancement involves the use of Ethidium-d5 Bromide in drug discovery and development. Its ability to intercalate into DNA has been leveraged to screen potential anticancer agents that target DNA replication. A 2023 study in Bioorganic & Medicinal Chemistry reported the synthesis of novel Ethidium-d5 Bromide derivatives with improved selectivity for cancer cell DNA, opening new avenues for the design of targeted therapies. The deuterated form's stability under physiological conditions was noted as a key factor in enhancing the derivatives' efficacy.

Despite its advantages, the use of Ethidium-d5 Bromide also presents challenges. Its high cost and limited commercial availability have restricted its widespread adoption in some research settings. Furthermore, the potential for residual genotoxicity, albeit reduced compared to ethidium bromide, necessitates careful handling and disposal. Ongoing research is focused on addressing these limitations, with efforts to develop more cost-effective synthesis methods and to further elucidate its safety profile.

In conclusion, Ethidium-d5 Bromide (CAS: 1579939-34-6) represents a versatile and valuable tool in chemical and biomedical research. Its applications range from quantitative analysis in LC-MS to advanced imaging and drug discovery. While challenges remain, recent advancements underscore its potential to contribute significantly to our understanding of nucleic acid interactions and the development of novel therapeutic agents. Future research should aim to expand its accessibility and explore new applications in emerging fields such as epigenetics and nanomedicine.